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Compound of Interest

(1R,2R)-2-Propoxycyclohexan-1-
Compound Name:

amine
CAS No.: 2253632-57-2
Cat. No.: B2717820

Get Quote

\ J

Document Control:
o Status: Operational / Immediate Action

e Scope: Laboratory Scale to Kilo-Lab

Executive Safety Summary

(1R,2R)-2-Propoxycyclohexan-1-amine is a chiral primary amine with an ether functionality.
While specific toxicological data for this exact stereocisomer is often proprietary, its structural
class (alkoxy-cyclohexylamines) dictates a high-hazard safety profile.

Critical Hazard Alert: Glaucopsia ("Blue Haze") Beyond standard corrosivity, this compound
poses a significant risk of Glaucopsia (corneal edema). Exposure to amine vapors causes a
temporary disturbance in vision, manifesting as a "blue haze" or halos around lights.[1][2][3][4]
This is not just an irritation; it is a safety hazard that impairs an operator's ability to drive or
operate machinery after the shift.
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Core Hazards:

o Skin/Eye: Category 1B Corrosive (Irreversible damage).
 Inhalation: Mucous membrane destruction; Glaucopsia.

e Physical: Flammable/Combustible liquid (Flash point est. 40—-60°C).

Risk Assessment & PPE Selection Matrix

The following PPE standards are non-negotiable. "Standard" lab PPE (lab coat + safety
glasses) is insufficient for this compound.

Hand Protection Strategy

Scientific Rationale: Primary amines and ethers are aggressive solvents. Thin disposable nitrile
gloves provide only splash protection (breakthrough often <5 minutes). For operational
handling, a dual-layer or laminate approach is required.

Primary Glove Secondary Glove .
Exposure Level Rationale
(Inner) (Outer)
) o ) Immediate removal
Incidental (Splash) Nitrile (5 mil) None
upon contact.[5]
Laminate resists
) ] Silver Shield® o ) permeation; outer
Active Handling ) Nitrile (Disposable) o ) )
(Laminate) nitrile provides grip
and tear protection.
) ] Highest resistance to
Spill Cleanup Butyl Rubber (Thick) None

amines and ethers.

Eye & Face Protection

Scientific Rationale: Amines have a high pH (>12). Corneal saponification is rapid and
irreversible.

» Mandatory: Indirect-vent chemical splash goggles (ANSI Z87.1+).
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e Prohibited: Safety glasses (vapors can bypass and cause glaucopsia).

e High Volume (>100mL): Add a polycarbonate face shield over goggles.

Respiratory Protection

Scientific Rationale: To prevent glaucopsia and respiratory tract burns.
e Primary Control: Chemical Fume Hood (Face velocity > 100 fpm).

e Secondary (Outside Hood): Full-face respirator with ABEK1 cartridges (Organic Vapor +
Ammonia/Amine specific). Note: Standard organic vapor (OV) filters are often insufficient for
low-molecular-weight amines.

Operational Workflow: Handling & Synthesis

This protocol treats the material as a pyrophoric-adjacent liquid due to its volatility and
corrosivity.

Phase 1: Pre-Operational Checks

o Sash Height: Verify fume hood sash is at the safe working height.

e Quench Prep: Prepare a beaker of dilute acetic acid (5%) or citric acid nearby to neutralize
minor spills immediately.

o Glassware: Oven-dried glassware is recommended to prevent hydrolysis or carbonate
formation (amines absorb CO2 from air).

Phase 2: Transfer Protocol (The "Closed System" Rule)

Avoid open pouring whenever possible.

e Septum Seal: Cap the source bottle with a chemically resistant septum immediately upon
opening.

 Inert Gas: Insert a nitrogen/argon balloon or line to equalize pressure.
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» Cannula/Syringe: Transfer the liquid using a glass syringe (for <20mL) or PTFE tubing
cannula (for >20mL).

o Why? This prevents vapor release (stopping glaucopsia) and protects the chiral purity from
moisture.

Phase 3: Reaction & Quenching

o Exotherm Warning: Adding this amine to acid chlorides, isocyanates, or strong acids will
generate significant heat.

o Step: Dilute the amine in a solvent (e.g., DCM or THF) before addition to the reaction mixture
to act as a heat sink.

Emergency Response & Disposal
Spill Management

Do NOT use paper towels. Cellulose reacts with concentrated amines and can ignite or
degrade rapidly.

e Evacuate: Clear the immediate area to prevent vapor inhalation.
e Absorb: Use a commercial "Basic/Amine™ spill kit or a mixture of sand and soda ash.

o Neutralize: Once absorbed, treat the solid waste with dilute citric acid in a fume hood before
disposal.

Waste Disposal[6]

e Segregation: Classify as "Organic Alkali" or "Amine Waste".

e Incompatibility: NEVER mix with "Organic Acid" waste streams (risk of explosion/heat
generation).

e Labeling: Clearly mark "High pH" and "Toxic".

Visualized Safety Logic (DOT Diagram)
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The following diagram illustrates the decision-making process for handling (1R,2R)-2-
Propoxycyclohexan-1-amine, ensuring no safety step is skipped.

Start: Handling (1R,2R)-2-Propoxycyclohexan-1-amine

Risk Assessment
(Corrosive + Glaucopsia Risk)

Engineering Controls
(Fume Hood Check)

PPE Selection

N

Gloves: Eyes:
Laminate (Inner) + Nitrile (Outer) Goggles (No Safety Glasses)

Handling Procedure
(Cannula Transfer / Inert Atm)

Absorb with Sand/Soda Ash
(NO Paper Towels)

Disposal:
Segregate as Organic Base
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Click to download full resolution via product page

Caption: Operational logic flow for handling corrosive amine intermediates. Note the critical
branch for spill management avoiding cellulose-based absorbents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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